molecular formula C25H21BrN4O3S B308331 1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

Cat. No. B308331
M. Wt: 537.4 g/mol
InChI Key: IXLOCVQVULXNGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development.

Mechanism of Action

The exact mechanism of action of 1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the specific application. In cancer treatment, the compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress the activity of certain signaling pathways that promote cancer cell growth. In the treatment of infectious diseases, the compound has been shown to inhibit the growth and proliferation of microorganisms.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone in lab experiments include its high potency and specificity towards certain enzymes and proteins, which allows for a more targeted approach to drug development. However, the limitations of using this compound include its complex synthesis method and potential toxicity, which requires careful handling and testing.

Future Directions

For research on 1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone include further investigation into its mechanism of action and potential applications in drug development. Studies could focus on optimizing the synthesis method to improve yield and reduce toxicity, as well as exploring the compound's potential use in combination with other drugs to enhance its efficacy. Additionally, research could be conducted to investigate the compound's potential use in other areas, such as neurodegenerative diseases and autoimmune disorders.
In conclusion, this compound is a promising compound with potential applications in drug development. Its complex synthesis method and potential toxicity require careful handling and testing, but its high potency and specificity towards certain enzymes and proteins make it a valuable tool for targeted drug development. Further research into its mechanism of action and potential applications could lead to significant advancements in the field of medicine.

Synthesis Methods

The synthesis of 1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone involves a multistep process that requires a high level of expertise in organic chemistry. The process involves the reaction of 3-bromo-2-nitrobenzaldehyde with furan-2-carbaldehyde in the presence of sodium methoxide to form the intermediate compound, which is further reacted with propylthiol and triethyl orthoformate to form the final product.

Scientific Research Applications

1-{6-[5-(3-bromophenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has shown promising results in various scientific research applications. It has been studied for its potential use in the treatment of cancer, inflammation, and infectious diseases. The compound has also been investigated for its antimicrobial and antifungal properties.

properties

Molecular Formula

C25H21BrN4O3S

Molecular Weight

537.4 g/mol

IUPAC Name

1-[6-[5-(3-bromophenyl)furan-2-yl]-3-propylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone

InChI

InChI=1S/C25H21BrN4O3S/c1-3-13-34-25-27-23-22(28-29-25)18-9-4-5-10-19(18)30(15(2)31)24(33-23)21-12-11-20(32-21)16-7-6-8-17(26)14-16/h4-12,14,24H,3,13H2,1-2H3

InChI Key

IXLOCVQVULXNGY-UHFFFAOYSA-N

SMILES

CCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(O4)C5=CC(=CC=C5)Br)C(=O)C)N=N1

Canonical SMILES

CCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(O4)C5=CC(=CC=C5)Br)C(=O)C)N=N1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.